![molecular formula C14H14N4O2 B2593092 (3-(Pyrazin-2-yloxy)pyrrolidin-1-yl)(pyridin-3-yl)methanone CAS No. 2034280-32-3](/img/structure/B2593092.png)
(3-(Pyrazin-2-yloxy)pyrrolidin-1-yl)(pyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom, and two aromatic rings (pyrazine and pyridine) attached to it. Pyrrolidine is a common scaffold in medicinal chemistry and is present in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of the atoms and the connectivity between them. The pyrrolidine ring provides a three-dimensional structure due to its non-planarity . The pyrazine and pyridine rings are planar and contribute to the aromaticity of the molecule.Scientific Research Applications
Chemical Synthesis and Crystal Structure
The detailed chemical synthesis and structural analysis of related compounds highlight the intricate chemical interactions and molecular conformations which are fundamental for understanding the potential applications of (3-(Pyrazin-2-yloxy)pyrrolidin-1-yl)(pyridin-3-yl)methanone. For instance, methylation of related compounds has been explored to yield specific structures with unique dihedral angles and bond lengths, showcasing the chemical versatility and potential for further derivatization (Kloubert et al., 2012).
Synthesis of Pyrrolidines and Antimicrobial Activity
Research on the synthesis of pyrrolidines and their derivatives, including the application of 1,3-dipolar cycloadditions, provides insights into the development of new compounds with potential biological activities. The stereospecific synthesis involving sugar-derived enones and azomethine ylides demonstrates the synthetic utility of this compound and its analogs. Furthermore, certain derivatives have shown promising antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Udry et al., 2014).
Antimicrobial and Antimycobacterial Activities
The synthesis of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones and their evaluation for antimicrobial activities highlight the therapeutic potential of related compounds. These studies provide a foundation for further research into the antimicrobial and potentially antimycobacterial applications of this compound derivatives, with some compounds showing activity comparable to standard drugs (Kumar et al., 2012).
Extended π-Conjugated Systems and Anticancer Evaluation
The exploration of extended π-conjugated systems, including bis-3-aminoimidazo[1,2-a]pyridines, pyrimidines, and pyrazines, underscores the potential of this compound in the synthesis of novel compounds with extended π-systems. These compounds, synthesized through pseudo five-component condensations, demonstrate the chemical versatility and potential applications in materials science and as anticancer agents (Shaabani et al., 2009).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been designed and evaluated for their anti-tubercular activity against mycobacterium tuberculosis .
Mode of Action
It is known that similar compounds interact with their targets to inhibit the growth of mycobacterium tuberculosis .
Biochemical Pathways
Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis, suggesting that they may affect the biochemical pathways involved in the growth and replication of this bacterium .
Pharmacokinetics
Similar compounds have been evaluated for their cytotoxicity on human embryonic kidney cells, indicating that they are non-toxic to human cells .
Result of Action
Similar compounds have been shown to exhibit significant activity against mycobacterium tuberculosis, suggesting that they may inhibit the growth and replication of this bacterium .
Action Environment
Similar compounds have been synthesized under different reaction conditions, suggesting that the synthesis and activity of these compounds may be influenced by environmental factors .
Properties
IUPAC Name |
(3-pyrazin-2-yloxypyrrolidin-1-yl)-pyridin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N4O2/c19-14(11-2-1-4-15-8-11)18-7-3-12(10-18)20-13-9-16-5-6-17-13/h1-2,4-6,8-9,12H,3,7,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTOYMFXMHMOYIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CN=C2)C(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.